Cloflumide
Cloflumide
Brand Name:
Vulcanchem
CAS No.:
104821-37-6
VCID:
VC20754985
InChI:
InChI=1S/C21H23ClFN3OS.CH4O3S/c22-15-1-4-19-14(11-15)12-18(17-3-2-16(23)13-20(17)28-19)26-9-7-25(8-10-26)6-5-21(24)27;1-5(2,3)4/h1-4,11,13,18H,5-10,12H2,(H2,24,27);1H3,(H,2,3,4)
SMILES:
CS(=O)(=O)O.C1CN(CCN1CCC(=O)N)C2CC3=C(C=CC(=C3)Cl)SC4=C2C=CC(=C4)F
Molecular Formula:
C22H27ClFN3O4S2
Molecular Weight:
516.1 g/mol
Cloflumide
CAS No.: 104821-37-6
Cat. No.: VC20754985
Molecular Formula: C22H27ClFN3O4S2
Molecular Weight: 516.1 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 104821-37-6 |
|---|---|
| Molecular Formula | C22H27ClFN3O4S2 |
| Molecular Weight | 516.1 g/mol |
| IUPAC Name | 3-[4-(3-chloro-9-fluoro-5,6-dihydrobenzo[b][1]benzothiepin-6-yl)piperazin-1-yl]propanamide;methanesulfonic acid |
| Standard InChI | InChI=1S/C21H23ClFN3OS.CH4O3S/c22-15-1-4-19-14(11-15)12-18(17-3-2-16(23)13-20(17)28-19)26-9-7-25(8-10-26)6-5-21(24)27;1-5(2,3)4/h1-4,11,13,18H,5-10,12H2,(H2,24,27);1H3,(H,2,3,4) |
| Standard InChI Key | XULDEFSMTYYRCB-UHFFFAOYSA-N |
| SMILES | CS(=O)(=O)O.C1CN(CCN1CCC(=O)N)C2CC3=C(C=CC(=C3)Cl)SC4=C2C=CC(=C4)F |
| Canonical SMILES | CS(=O)(=O)O.C1CN(CCN1CCC(=O)N)C2CC3=C(C=CC(=C3)Cl)SC4=C2C=CC(=C4)F |
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